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Compound of Interest

Compound Name: Murrastinine C

Cat. No.: B15292123 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling novel compounds with potential biological activity.

Murrastinine C, a carbazole alkaloid isolated from Murraya koenigii, has demonstrated

cytotoxic effects against various cancer cell lines, underscoring the need for meticulous

handling procedures.[1][2][3] While a specific Safety Data Sheet (SDS) for Murrastinine C is

not currently available, this guide provides essential, immediate safety and logistical

information based on the known properties of cytotoxic carbazole alkaloids.

Hazard Identification and Personal Protective
Equipment
Murrastinine C is considered a hazardous compound due to its cytotoxic properties. The

methanolic extract of Murraya koenigii, from which Murrastinine C is derived, has been shown

to be moderately toxic in animal studies.[1] Therefore, appropriate personal protective

equipment (PPE) is mandatory to minimize exposure risk.
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Personal Protective

Equipment (PPE)
Specification Purpose

Gloves
Chemical-resistant (e.g.,

Nitrile)
To prevent skin contact.

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from splashes

or dust.

Lab Coat Standard laboratory coat
To protect skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area. A

fume hood is required for

handling powders or creating

solutions.

To prevent inhalation of dust or

aerosols.

Operational Plan for Handling Murrastinine C
A systematic approach to handling Murrastinine C, from receipt to disposal, is crucial for

maintaining a safe laboratory environment.

Receiving and Storage
Upon receipt, visually inspect the container for any damage or leaks.

Store Murrastinine C in a cool, dry, and well-ventilated area, away from incompatible

materials.

The storage area should be clearly labeled with appropriate hazard warnings.

Preparation of Stock Solutions
All handling of solid Murrastinine C and preparation of stock solutions must be conducted in

a certified chemical fume hood to prevent inhalation of dust.

Before weighing, ensure the balance is placed within the fume hood or in a contained,

ventilated space.
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Use appropriate tools (e.g., spatula, weighing paper) to handle the solid compound. Avoid

generating dust.

When dissolving the compound, add the solvent slowly to the solid to prevent splashing.

Working Concentrations
Dilutions of the stock solution to working concentrations should also be performed in a fume

hood.

Clearly label all solutions with the compound name, concentration, solvent, and date of

preparation.

Spill Cleanup
In case of a spill, evacuate the immediate area.

For small spills, absorb the material with an inert absorbent material (e.g., vermiculite, sand).

Place the contaminated absorbent material into a sealed, labeled container for hazardous

waste disposal.

Clean the spill area with an appropriate decontaminating solution.

For large spills, contact your institution's environmental health and safety (EHS) department

immediately.

Disposal Plan
All waste contaminated with Murrastinine C, including empty containers, used PPE, and

solutions, must be disposed of as hazardous chemical waste.

Solid Waste: Collect all solid waste, including contaminated gloves, wipes, and weighing

paper, in a designated, labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing Murrastinine C in a separate, sealed, and

labeled hazardous waste container. Do not pour any solutions containing Murrastinine C
down the drain.
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Follow your institution's specific guidelines for hazardous waste disposal.

Safe Handling Workflow Diagram
The following diagram illustrates the key steps for the safe handling of Murrastinine C in a

laboratory setting.
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Caption: Workflow for the safe handling of Murrastinine C.

By adhering to these procedures, researchers can mitigate the risks associated with handling

the cytotoxic compound Murrastinine C, ensuring a safe and productive research

environment. Always consult your institution's specific safety protocols and EHS department for

any additional guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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